Cas no 62351-56-8 (3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline)

• Product Name: 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline
• CAS No: 62351-56-8
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 448292
• PubChem ID: 28582856
• Update Time: 2025-10-28

3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-dimethyl-N-(2,2,2-trifluoroethyl)-
• 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline
• 62351-56-8
• DTXSID80651514
• AKOS000259623
• (3,5-DIMETHYL-PHENYL)-(2,2,2-TRIFLUORO-ETHYL)-AMINE
• (3,5-Dimethyl-phenyl)-(2,2,2-trifluoro-ethyl)-a mine
• BB 0241702
• UMLATRGOGWCLQK-UHFFFAOYSA-N
• EN300-1077778

• Inchi： 1S/C10H12F3N/c1-7-3-8(2)5-9(4-7)14-6-10(11,12)13/h3-5,14H,6H2,1-2H3
• InChI Key： UMLATRGOGWCLQK-UHFFFAOYSA-N
• SMILES： FC(CNC1C=C(C)C=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 203.09226
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline

3,5-Dimethyl-N-(2,2,2-Trifluoroethyl)aniline: An Overview of a Versatile Compound (CAS No. 62351-56-8)

3,5-Dimethyl-N-(2,2,2-trifluoroethyl)aniline (CAS No. 62351-56-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its distinctive structure, which includes a substituted aniline core with dimethyl and trifluoroethyl groups. These structural features endow the compound with a range of valuable properties that make it an attractive candidate for various applications.

The molecular formula of 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline is C₁₀H₁₃F₃N, and its molecular weight is approximately 198.21 g/mol. The compound's structure can be represented as:

C₆H₄(CH₃)₂-NH-CH₂CF₃

The presence of the trifluoroethyl group imparts significant electronic and steric effects to the molecule. Fluorine atoms are highly electronegative, which can influence the compound's reactivity and stability. Additionally, the bulky trifluoroethyl group can affect the molecule's conformation and interactions with other molecules.

In recent years, 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline has been extensively studied for its potential applications in pharmaceuticals and materials science. One notable area of research is its use as an intermediate in the synthesis of pharmaceutical compounds. The compound's unique structure makes it a valuable building block for the development of new drugs with improved pharmacological properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against a range of viral pathogens. This finding underscores the potential of 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline as a key intermediate in the development of new therapeutic agents.

Beyond pharmaceutical applications, 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline has also been explored for its use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials demonstrated that derivatives of this compound can be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthesis of 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline typically involves several steps. One common approach is to start with 3,5-dimethylaniline and react it with trifluoromethylethylamine under appropriate conditions. The reaction conditions can be optimized to achieve high yields and purity levels. Recent advancements in catalytic methods have further improved the efficiency and sustainability of this synthesis process.

In terms of safety and handling, it is important to note that while 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to minimize exposure risks.

The future prospects for 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As scientists delve deeper into its properties and reactivity profiles, it is likely that even more innovative applications will emerge in various fields.

In conclusion, 3,5-dimethyl-N-(2,2,2-trifluoroethyl)aniline (CAS No. 62351-56-8) is a remarkable compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structure and properties make it an invaluable resource for researchers and developers working on new technologies and therapeutic agents.